![molecular formula C23H15BrN4O3 B2482513 4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-(3-methoxyphenyl)phthalazin-1(2H)-one CAS No. 1357740-85-2](/img/structure/B2482513.png)
4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-(3-methoxyphenyl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals characterized by their inclusion of 1,2,4-oxadiazole and phthalazinone moieties. These structural features are common in molecules investigated for various pharmacological and material science applications due to their interesting chemical and physical properties. The specific compound incorporates bromophenyl and methoxyphenyl groups, which could potentially affect its reactivity and interaction with biological systems or materials.
Synthesis Analysis
The synthesis of compounds related to the requested molecule often involves multi-step organic reactions, including the formation of 1,2,4-oxadiazole and phthalazinone rings through cyclization reactions. An example is the efficient one-pot, four-component synthesis of similar phthalazine derivatives, indicating that complex molecules incorporating the 1,2,4-oxadiazole moiety can be synthesized through strategic combination of precursors in the presence of suitable catalysts and conditions (Torkian et al., 2011).
Molecular Structure Analysis
The molecular structure of compounds containing 1,2,4-oxadiazole rings has been extensively studied using techniques like X-ray crystallography and density functional theory (DFT) calculations. For instance, Kumara et al. (2017) conducted crystal structure studies and Hirshfeld surface analysis on novel oxadiazole derivatives, highlighting the importance of intermolecular hydrogen bonding and the arrangement of molecular components in the crystal lattice (Kumara et al., 2017).
Scientific Research Applications
Crystal Structure and Computational Analysis
Research on compounds structurally related to 4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-(3-methoxyphenyl)phthalazin-1(2H)-one, like 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, has been conducted to understand their crystal structure and molecular interactions. Such studies involve X-ray diffraction and density functional theory (DFT) calculations to identify reactive sites and analyze intermolecular hydrogen bonds and Hirshfeld surface interactions (Kumara et al., 2017).
Antimicrobial Activities
Compounds including 1,2,4-oxadiazoles, similar to the target compound, have been synthesized and studied for their antimicrobial properties. These studies focus on synthesizing novel derivatives and testing them against various bacterial and fungal strains to evaluate their efficacy (El-Hashash et al., 2012), (Sridhara et al., 2010).
Synthesis and Characterization
Research efforts include synthesizing and characterizing phthalazinone derivatives, such as 1,2,4-triazol-3-yl and 1,3,4-oxadiazol-2-yl derivatives. These studies involve spectral characterization and exploring different reaction pathways (Mahmoud et al., 2012).
Anticancer and Tuberculostatic Activity
Other related studies have explored the potential of compounds with 1,3,4-oxadiazole structures in anticancer and tuberculostatic applications. These compounds have been synthesized and tested against various cancer cell lines and for their minimum inhibiting concentrations against tuberculosis (Yakantham et al., 2019), (Foks et al., 2004).
properties
IUPAC Name |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15BrN4O3/c1-30-17-6-4-5-16(13-17)28-23(29)19-8-3-2-7-18(19)20(26-28)22-25-21(27-31-22)14-9-11-15(24)12-10-14/h2-13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KELXWNPSGBFWJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.